![molecular formula C23H31N5O3 B1192902 iNOS-IN-D27](/img/no-structure.png)
iNOS-IN-D27
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
iNOS-IN-D27 is a novel Potent and Orally Active Inducible Nitric Oxide Synthase (iNOS) Dimerization Inhibitor with Efficacy in Rheumatoid Arthritis Mouse Model.
Scientific Research Applications
Inhibition of iNOS Dimerization in Rheumatoid Arthritis
A study by Shi et al. (2019) investigated the anti-inflammatory properties of Pyrazolo[4,3-d]pyrimidine compounds for treating arthritis. Among these, compound D27 showed potent anti-inflammatory effects by inhibiting inducible Nitric Oxide Synthase (iNOS) dimerization, demonstrating its potential in rheumatoid arthritis treatment (Shi et al., 2019).
Role in Inflammatory Response Modulation
The role of iNOS in the inflammatory response was explored by Cuzzocrea et al. (2002), focusing on mesenteric ischemia and reperfusion in mice. They found that inhibition of iNOS activity significantly altered the inflammatory response and tissue damage, suggesting its crucial role in such conditions (Cuzzocrea et al., 2002).
Impact on Renal Ischemia/Reperfusion Injury
A study by Chatterjee et al. (2003) examined the effects of GW274150, a potent iNOS inhibitor, on renal ischemia/reperfusion injury. They found that inhibiting iNOS significantly reduced renal dysfunction and injury, indicating the involvement of iNOS in the pathophysiology of such conditions (Chatterjee et al., 2003).
iNOS in Tumor Progression
Jang and Kim (2002) investigated iNOS expression in rodent mammary tumors, revealing its association with tumor progression. Their study suggests that iNOS expression in tumor and stromal cells might be a significant factor in the development of such tumors (Jang & Kim, 2002).
iNOS Promoter Inducibility
Xie, Whisnant, and Nathan (1993) explored the inducibility of the iNOS promoter, particularly in response to interferon gamma and bacterial lipopolysaccharide. This study provides insight into the transcriptional regulation of iNOS and its responsiveness to inflammatory stimuli (Xie et al., 1993).
Collagen-Induced Arthritis and iNOS Inhibition
Cuzzocrea et al. (2002) also looked at the role of iNOS in collagen-induced arthritis in mice. They found that inhibition of iNOS activity with GW274150 significantly reduced inflammation and tissue damage in this model, highlighting the therapeutic potential of iNOS inhibitors in inflammatory diseases (Cuzzocrea et al., 2002).
Hepatitis C Virus Infection Outcome and iNOS Haplotypes
Yee et al. (2004) studied the relationship between iNOS gene haplotypes and the outcome of Hepatitis C virus infection. Their findings suggest a potential link between genetic variations in the iNOS gene and the progression of this viral infection (Yee et al., 2004).
iNOS Inhibitors as Potential Therapeutic Agents
Blasko et al. (2002) conducted mechanistic studies with potent iNOS inhibitors, demonstrating their ability to block iNOS dimerization and inhibit its activity. This research points to the potential of iNOS inhibitors as therapeutic agents in diseases where iNOS is implicated (Blasko et al., 2002).
Properties
Molecular Formula |
C23H31N5O3 |
---|---|
Molecular Weight |
425.533 |
IUPAC Name |
(E)-N-Isopropyl-1-methyl-3-propyl-5-(3,4,5-trimethoxystyryl)-1H-pyrazolo[4,3-d]pyrimidin-7-amine |
InChI |
InChI=1S/C23H31N5O3/c1-8-9-16-20-21(28(4)27-16)23(24-14(2)3)26-19(25-20)11-10-15-12-17(29-5)22(31-7)18(13-15)30-6/h10-14H,8-9H2,1-7H3,(H,24,25,26)/b11-10+ |
InChI Key |
BPNDMTSGBREEKR-ZHACJKMWSA-N |
SMILES |
COC1=C(OC)C(OC)=CC(/C=C/C2=NC(NC(C)C)=C(N(C)N=C3CCC)C3=N2)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
iNOS-IN-D27 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.